Cas no 1185300-01-9 (1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride)

• Product Name: 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride
• CAS No: 1185300-01-9
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• CID: 3046643
• PubChem ID: 46735910
• Update Time: 2025-05-22

1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylaminedihydrochloride
• 1-Cyclohexyl-2-methyl-1H-benzo[d]imidazol-5-amine dihydrochloride
• SCHEMBL15544554
• SR-01000325047-1
• HTZKTXKZKVZREW-UHFFFAOYSA-N
• 1-cyclohexyl-2-methyl-1H-benzimidazol-5-amine dihydrochloride
• 1-cyclohexyl-2-methyl-1h-benzoimidazol-5-ylamine dihydrochloride
• SR-01000325047
• 1-cyclohexyl-2-methylbenzimidazol-5-amine;dihydrochloride
• 1185300-01-9
• AKOS015845162
• 1-cyclohexyl-2-methyl-1,3-benzodiazol-5-amine dihydrochloride
• 1-Cyclohexyl-2-methyl-1H-benzo[d]imidazol-5-aminedihydrochloride
• 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride

• Inchi： 1S/C14H19N3.ClH/c1-10-16-13-9-11(15)7-8-14(13)17(10)12-5-3-2-4-6-12;/h7-9,12H,2-6,15H2,1H3;1H
• InChI Key： LYYMKBKYKRBEHD-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC(N)=CC=C2N1C1CCCCC1.Cl

Computed Properties

• Exact Mass: 301.1112531g/mol
• Monoisotopic Mass: 301.1112531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Melting Point: NA

1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride

1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride: A Comprehensive Overview

1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride (CAS No. 1185300-01-9) is a unique organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzoimidazoles, which are known for their versatile applications in drug discovery and advanced materials. The molecule consists of a benzoimidazole ring system substituted with a cyclohexyl group at position 1, a methyl group at position 2, and an amine group at position 5, which is further protonated to form the dihydrochloride salt.

The benzoimidazole core of this compound is a fused bicyclic structure comprising a benzene ring and an imidazole ring. This structural motif is highly versatile, allowing for a wide range of functionalization and substitution patterns. The cyclohexyl group at position 1 introduces steric bulk and enhances the hydrophobicity of the molecule, while the methyl group at position 2 provides additional stabilization to the aromatic system. The amine group at position 5 is critical for its potential biological activity, as it can act as a hydrogen bond donor or acceptor in molecular interactions.

Recent studies have highlighted the potential of benzoimidazole derivatives in drug discovery, particularly in the development of anticancer agents. For instance, researchers have reported that certain benzoimidazole-based compounds exhibit potent anti-proliferative activity against various cancer cell lines. The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base.

In terms of synthesis, 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride can be prepared via a variety of methods, including condensation reactions involving o-aminoaryl aldehydes or ketones with appropriate cyclic ketones or aldehydes. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity. The optimization of synthetic routes remains an active area of research, with particular focus on improving scalability and reducing environmental impact.

The application of this compound extends beyond pharmaceuticals into materials science, where its unique electronic properties make it a promising candidate for use in organic electronics. For example, benzoimidazole derivatives have been explored as components in light-emitting diodes (LEDs) and sensors due to their ability to emit fluorescence under specific conditions. The cyclohexyl substitution in this compound may further enhance its electronic properties, making it suitable for advanced optoelectronic devices.

From a toxicological perspective, preliminary studies suggest that 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride exhibits low acute toxicity in experimental models. However, further research is required to fully characterize its safety profile and potential long-term effects. Regulatory agencies such as the FDA and EMA emphasize the importance of thorough toxicological evaluations for compounds intended for therapeutic use.

In conclusion, 1-Cyclohexyl-2-methyl-1H-benzoimidazol-5-ylamine Dihydrochloride (CAS No. 1185300-01-9) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methodologies and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing science and technology.